{5-[3-(Trifluoromethyl)phenyl]isoxazol-3-yl}methan-1-ol

• Molecular Formula: C11H8F3NO2
• Molecular Weight: 243.18 g/mol
• IUPAC Name: [5-[3-(trifluoromethyl)phenyl]-1,2-oxazol-3-yl]methanol
• InChI: InChI=1S/C11H8F3NO2/c12-11(13,14)8-3-1-2-7(4-8)10-5-9(6-16)15-17-10/h1-5,16H,6H2
• InChI Key: NKVPHNQRMOEKOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC(=NO2)CO

Description

{5-[3-(Trifluoromethyl)phenyl]isoxazol-3-yl}methan-1-ol is a useful research compound. Its molecular formula is C11H8F3NO2 and its molecular weight is 243.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 5-[3-(trifluoromethyl)phenyl]isoxazole-3-carboxylate (2 g, 7 mmol) in ethanol (70 mL) in an ice bath was added sodium borohydride (1.06 g, 28 mmol) portionwise. The resulting mixture was stirred at room temperature for 1.5 hours, which was then quenched with saturated ammonium chloride aqueous solution. Solvent was removed from the mixture under reduced pressure, and the residue was dissolved in ethyl acetate and washed with water. The organic layer was then dried over sodium sulfate, and solvent removed under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate:Hexanes=2:3) to afford {5-[3-(trifluoromethyl)phenyl]isoxazol-3-yl}methane-1-ol.